Cas no 852691-38-4 (1-(4-benzylpiperazin-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol; oxalic acid)

• Product Name: 1-(4-benzylpiperazin-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol; oxalic acid
• CAS No: 852691-38-4
• MF: C₂₈H₃₁N₃O₅
• MW: 489.56284737587
• CID: 5762836
• PubChem ID: 16806953
• Update Time: 2025-06-15

1-(4-benzylpiperazin-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol; oxalic acid Chemical and Physical Properties

Names and Identifiers

• AKOS024400791
• 852691-38-4
• 1-(4-benzylpiperazin-1-yl)-3-carbazol-9-ylpropan-2-ol;oxalic acid
• 1-(4-BENZYL-PIPERAZIN-1-YL)-3-CARBAZOL-9-YL-PROPAN-2-OL, OXALATE
• F0909-0415
• 1-(4-benzylpiperazin-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol oxalate
• 1-(4-benzylpiperazin-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol; oxalic acid

• Inchi： 1S/C26H29N3O.C2H2O4/c30-22(19-28-16-14-27(15-17-28)18-21-8-2-1-3-9-21)20-29-25-12-6-4-10-23(25)24-11-5-7-13-26(24)29;3-1(4)2(5)6/h1-13,22,30H,14-20H2;(H,3,4)(H,5,6)
• InChI Key： LPHMCFRNQUSLFD-UHFFFAOYSA-N
• SMILES： OC(CN1C2C=CC=CC=2C2=CC=CC=C12)CN1CCN(CC2C=CC=CC=2)CC1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 489.22637110g/mol
• Monoisotopic Mass: 489.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 578
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Additional information on 1-(4-benzylpiperazin-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol; oxalic acid

Chemical Profile of 1-(4-benzylpiperazin-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol and oxalic acid (CAS No. 852691-38-4)

The compound 1-(4-benzylpiperazin-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol, identified by the CAS number 852691-38-4, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, featuring a benzylpiperazine moiety linked to a carbazole ring system via a propanol backbone, has garnered attention in the scientific community due to its structural complexity and potential biological activity. The presence of both the piperazine and carbazole moieties suggests a dual functionality that could be exploited in drug design, particularly in the development of central nervous system (CNS) therapeutics.

Recent advancements in medicinal chemistry have highlighted the significance of benzylpiperazine derivatives in the treatment of neurological disorders. Piperazine-based scaffolds are well-known for their ability to modulate neurotransmitter systems, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and schizophrenia. The incorporation of a carbazole group into the molecular structure introduces additional pharmacophoric features that can enhance binding affinity and selectivity. Carbazoles have been extensively studied for their antimicrobial, antitumor, and anti-inflammatory properties, further suggesting that this compound may exhibit multifaceted therapeutic potential.

The role of oxalic acid (CAS No. 852691-38-4) in this context is equally intriguing. While often associated with industrial applications, oxalic acid has also been explored in pharmaceutical research as a chelating agent and a precursor in organic synthesis. In the case of 1-(4-benzylpiperazin-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol, oxalic acid may serve as a key intermediate in the synthesis process, facilitating the formation of critical bonds between the piperazine and carbazole components. Additionally, its ability to form stable complexes with metal ions could be leveraged to develop metal-based drug formulations with improved bioavailability and targeted delivery.

Current research in this domain is focused on optimizing synthetic pathways to enhance yield and purity while minimizing side reactions. The integration of modern computational methods, such as molecular docking and quantum mechanical calculations, has enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. These computational tools have been instrumental in identifying key pharmacophores within the molecule that could be modified to improve efficacy and reduce toxicity.

One particularly promising area of investigation involves the exploration of 1-(4-benzylpiperazin-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol as a potential therapeutic agent for neurodegenerative diseases. Studies have shown that carbazole derivatives can selectively interact with specific enzymes and receptors implicated in conditions such as Alzheimer's disease and Parkinson's disease. The presence of the piperazine moiety further enhances its potential by allowing for modulation of dopaminergic and serotonergic pathways, which are often dysregulated in these disorders. Preclinical studies have demonstrated encouraging results in animal models, suggesting that this compound may offer a novel approach to treating neurodegenerative conditions.

The synthesis of complex molecules like 1-(4-benzylpiperazin-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol also presents unique challenges that are being addressed through innovative synthetic strategies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds between the piperazine and carbazole moieties efficiently. Additionally, protecting group strategies have been utilized to ensure regioselectivity during multi-step syntheses, preventing unwanted side reactions that could compromise yield and purity.

In conclusion, the compound 1-(4-benzylpiperazin-1-y l)-3-(9H-carbazol -9 -y l)propan -2 -o l, along with its synthetic precursor oxalic acid, represents a significant advancement in pharmaceutical chemistry. The unique structural features of this molecule position it as a promising candidate for further development in treating neurological disorders. As research continues to uncover new applications for these compounds, their potential to improve human health remains vast and exciting.